Cas no 22230-42-8 (2,3,4,5,6-pentabromobenzaldehyde)

2,3,4,5,6-pentabromobenzaldehyde structure

22230-42-8 structure

Product Name:2,3,4,5,6-pentabromobenzaldehyde

CAS No:22230-42-8

MF:C₇HBr₅O

MW:500.602238416672

CID:3035883

PubChem ID:12691591

Update Time:2025-04-21

2,3,4,5,6-pentabromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,3,4,5,6-pentabromobenzaldehyde
- pentabromobenzaldehyde; pentabromo-benzaldehyde; Pentabrom-benzaldehyd; Pentabrombenzaldehyde
- YSWG495
- Benzaldehyde, pentabromo-
- Pentabrombenzaldehyd
- pentabromobenzaldehyde
- 22230-42-8
- SCHEMBL2456574
- Inchi： 1S/C7HBr5O/c8-3-2(1-13)4(9)6(11)7(12)5(3)10/h1H
- InChI Key： KRTLACPYIMNVJR-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=C(C=1C=O)Br)Br)Br)Br

Computed Properties

Exact Mass: 495.59400
Monoisotopic Mass: 495.59443Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 5.31160

2,3,4,5,6-pentabromobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1099834-1g	2,3,4,5,6-Pentabromobenzaldehyde	22230-42-8	98%	1g	￥4080	2023-04-14

2,3,4,5,6-pentabromobenzaldehyde Production Method

Production Method 1

38521-51-6

22230-42-8

87-83-2

79415-41-1

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Dimethyl sulfoxide
1.2 Reagents: Water

Reference

Polybromoaromatic compounds: VIII. Specific features of pentabromobenzyl bromide hydrolysis in some solvents

Shishkin, V. N.; Vakaeva, S. S.; Vel'dyaskina, N. E.; Tanaseichuk, B. S., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2000, 36(8), 1163-1167